Defluoro Pitavastatin Calcium Salt
Defluoro Pitavastatin Calcium Salt
Brand Name:
Vulcanchem
CAS No.:
1258947-30-6
VCID:
VC0057131
InChI:
InChI=1S/2C25H25NO4.Ca/c2*27-18(14-19(28)15-23(29)30)12-13-21-24(16-6-2-1-3-7-16)20-8-4-5-9-22(20)26-25(21)17-10-11-17;/h2*1-9,12-13,17-19,27-28H,10-11,14-15H2,(H,29,30);/b2*13-12+;/t2*18-,19-;/m11./s1
SMILES:
C1CC1C2=NC3=CC=CC=C3C(=C2C=CC(CC(CC(=O)O)O)O)C4=CC=CC=C4.C1CC1C2=NC3=CC=CC=C3C(=C2C=CC(CC(CC(=O)O)O)O)C4=CC=CC=C4.[Ca]
Molecular Formula:
C50H50CaN2O8
Molecular Weight:
847.034
Defluoro Pitavastatin Calcium Salt
CAS No.: 1258947-30-6
Reference Standards
VCID: VC0057131
Molecular Formula: C50H50CaN2O8
Molecular Weight: 847.034
| CAS No. | 1258947-30-6 |
|---|---|
| Product Name | Defluoro Pitavastatin Calcium Salt |
| Molecular Formula | C50H50CaN2O8 |
| Molecular Weight | 847.034 |
| IUPAC Name | calcium;(E,3R,5S)-7-(2-cyclopropyl-4-phenylquinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid |
| Standard InChI | InChI=1S/2C25H25NO4.Ca/c2*27-18(14-19(28)15-23(29)30)12-13-21-24(16-6-2-1-3-7-16)20-8-4-5-9-22(20)26-25(21)17-10-11-17;/h2*1-9,12-13,17-19,27-28H,10-11,14-15H2,(H,29,30);/b2*13-12+;/t2*18-,19-;/m11./s1 |
| Standard InChIKey | CTOOTGHKZAQIRB-FAPMUMIKSA-N |
| SMILES | C1CC1C2=NC3=CC=CC=C3C(=C2C=CC(CC(CC(=O)O)O)O)C4=CC=CC=C4.C1CC1C2=NC3=CC=CC=C3C(=C2C=CC(CC(CC(=O)O)O)O)C4=CC=CC=C4.[Ca] |
| Synonyms | (3R,5S,6E)-7-(2-cyclopropyl-4-phenyl-3-quinolinyl)-3,5-dihydroxy-6-heptenoic Acid Calcium Salt (2:1); |
| Last Modified | Aug 20 2021 |
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